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Compound of Interest

Compound Name: AM-6494

Cat. No.: B11931912

For research use only. Not for human use.

AM-6494 is a potent, orally active BACEL1 inhibitor.[1][2] As with any research chemical, proper
handling and disposal are paramount to ensure laboratory safety and environmental protection.
While specific disposal guidelines for AM-6494 are not readily available, this document
provides a comprehensive overview of best practices for the disposal of similar research-grade
compounds. This information is intended to supplement, not replace, institutional and
regulatory guidelines.

Physicochemical Properties of AM-6494

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the known physicochemical data for AM-6494.
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Property Value Reference
Molecular Formula C22H21F2N503S [1112]
Molecular Weight 473.5 g/mol [2]
Appearance Solid [1]

ICso (BACE1) 0.4 nM [11[2]

ICso (BACE2) 18.6 nM [2]
Solubility 10 mM in DMSO [1]

Solid Powder: -20°C for 12

Months, 4°C for 6 Months. In
Storage [1]

Solvent: -80°C for 6 Months,

-20°C for 6 Months.

General Disposal Protocol for Research Chemicals
like AM-6494

The following procedure outlines a generalized workflow for the safe disposal of research
chemicals for which a specific Safety Data Sheet (SDS) is not available. It is imperative to
consult with your institution's Environmental Health and Safety (EHS) department and a
licensed professional waste disposal service to ensure full compliance with all applicable local,
state, and federal regulations.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

e Assume the compound is hazardous. In the absence of specific toxicity data, treat AM-6494
with a high degree of caution.

o Wear appropriate PPE. This includes, but is not limited to:
o Chemical-resistant gloves (nitrile or neoprene)

o Safety goggles or a face shield
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o Alab coat
Step 2: Waste Segregation and Collection

e Do not mix with other waste streams. Collect AM-6494 waste in a dedicated, clearly labeled,
and compatible container.

e Solid Waste:

o Collect unused or expired solid AM-6494 in its original container or a new, properly labeled
container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should be
collected in a separate, labeled solid waste container.

e Liquid Waste:

o Solutions of AM-6494 (e.g., in DMSO) should be collected in a labeled, leak-proof
container designed for chemical waste.

o Do not pour solutions down the drain.
Step 3: Labeling and Storage of Waste
o Label all waste containers clearly. The label should include:

The full chemical name: "AM-6494"

[¢]

[e]

The words "Hazardous Waste"

o

The primary hazard(s), if known (e.g., "Toxic," "Irritant"). If unknown, state "Hazards Not
Fully Characterized."

The date of accumulation.

o

o Store waste in a designated, secure area. This area should be well-ventilated and away from
incompatible materials.
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Step 4: Professional Disposal

» Contact your institution's EHS department. They will provide guidance on the proper
procedures for waste pickup and disposal.

o Arrange for disposal by a licensed professional waste disposal service. This is the only
acceptable method for the final disposal of research chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of a research
chemical like AM-6494.
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AM-6494 Disposal Workflow
Hazard Assessment &
PPE Selection

:
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Solid vs. Liquid
Collect Solid Waste Collect Liquid Waste
(Unused chemical, contaminated items) (Solutions in compatible container)

Label Waste Containers
(Chemical Name, Hazard, Date)

Store Waste in
Designated Secure Area

Consult Institutional EHS

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of research chemicals.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11931912?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931912#am-6494-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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